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Compound of Interest

Compound Name: 4-Chlorobutan-2-ol

Cat. No.: B1280204

This technical guide provides a detailed overview of the material safety information for 4-
Chlorobutan-2-ol (CAS No: 2203-34-1). The information is compiled for researchers,
scientists, and professionals in drug development who may handle this compound. This
document summarizes key safety, handling, and emergency protocols based on available data.

Section 1: Chemical and Physical Properties

4-Chlorobutan-2-ol is a secondary alcohol and an organochlorine compound.[1] Its
fundamental physical and chemical properties are crucial for safe handling and experimental
design. A summary of these properties is presented below.
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Property Value Source
Molecular Formula C4H9CIO [1112][3]
Molecular Weight 108.57 g/mol [21[31[4]
Exact Mass 108.0341926 Da [2][4]
CAS Number 2203-34-1 [2][3]
IUPAC Name 4-chlorobutan-2-ol [2]
SMILES Cc(cccano [2]
InChiKey AKMIPCJUTXDZKR- e
UHFFFAOYSA-N

PSA (Polar Surface Area) 20.23 A2 [3]
LogP 0.99610 [3]

Section 2: Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Chlorobutan-2-ol is classified with several hazards.[2] Researchers must be aware

of these classifications to implement appropriate safety measures.

Hazard Class Category GHS Code Hazard Statement
o Highly flammable
Flammable Liquids H225 o
liquid and vapor.[2]
May be fatal if
Aspiration Hazard H304 swallowed and enters
airways.[2]
Hazardous to the Harmful to aquatic life
Aquatic Environment, H412 with long lasting
Long-Term Hazard effects.[2]
GHS Pictograms:
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Danger

Precautionary Statements: P210, P233, P240, P241, P242, P243, P273, P280, P301+P316,
P303+P361+P353, P331, P370+P378, P403+P235, P405, and P501.[2]

Section 3: Experimental Protocols and Handling

While specific experimental protocols for 4-Chlorobutan-2-ol were not available in the
searched literature, a general workflow for handling hazardous chemicals of this nature is
outlined below. This workflow is a recommendation and should be adapted to specific
experimental contexts and institutional safety protocols.

General Experimental Workflow
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General workflow for handling 4-Chlorobutan-2-ol.
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Personal Protective Equipment (PPE)

Given the hazards of 4-Chlorobutan-2-ol, appropriate personal protective equipment is

mandatory.

Protection Type Recommendation
Safety glasses with side-shields or chemical

Eye/Face Protection goggles are recommended.[5] Where splashing
is possible, a face shield should be used.
Chemical-resistant gloves (e.g., neoprene, butyl

Skin Protection rubber) should be worn.[5] A lab coat or
chemical-resistant apron is also necessary.
Work should be conducted in a well-ventilated
area, preferably a chemical fume hood.[5] If

Respiratory Protection ventilation is inadequate, a NIOSH-approved

respirator with organic vapor cartridges should

be used.

Storage and Handling

» Handling: Wash thoroughly after handling. Use only in a well-ventilated area.[5]

o Storage: Store in a cool, dry place away from heat, sparks, and open flames.[5][6] Keep the
container tightly closed.[6]

Section 4: Emergency Procedures

In the event of an emergency, prompt and correct action is critical. The following sections detalil
the appropriate first aid and firefighting measures.

First Aid Measures

The following table summarizes the recommended first aid procedures in case of exposure.
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Exposure Route

First Aid Protocol

Inhalation

Move the person to fresh air. If breathing has
stopped, give artificial respiration. Seek medical
attention.[5][7]

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of
water.[5][7] Get medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5][7] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is
conscious, give two glasses of water. Seek

immediate medical attention.[5]

First Aid Decision Pathway

Exposure Occurs
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First aid decision pathway for 4-Chlorobutan-2-ol exposure.

Firefighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[5][8] For large fires, use water spray, fog, or foam.[9]

o Specific Hazards: As a flammable liquid, vapors may form explosive mixtures with air.[10]
Hazardous combustion products include carbon oxides and hydrogen chloride gas.[5]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[5][8]

Section 5: Accidental Release Measures

In case of a spill or release, the following procedures should be followed:

» Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[8]
Avoid breathing vapors.

e Environmental Precautions: Prevent the substance from entering drains or waterways.[8]

o Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, earth) and
place it in a suitable container for disposal.[5]

Section 6: Toxicological Information

Detailed toxicological studies specifically on 4-Chlorobutan-2-ol are not widely available in the
public domain. However, based on its chemical structure and GHS classification, it should be
handled with care. The primary health hazards are associated with its flammability and the risk
of aspiration if swallowed.[2]

Section 7: Ecological Information

4-Chlorobutan-2-ol is classified as harmful to aquatic life with long-lasting effects.[2]
Therefore, it should not be released into the environment. All waste containing this chemical
must be disposed of according to local, state, and federal regulations.
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Section 8: Disposal Considerations

Chemical waste must be disposed of in accordance with institutional and governmental
regulations. Due to its flammability and aquatic toxicity, 4-Chlorobutan-2-ol waste should be
handled as hazardous waste. It may be possible to dispose of it through a licensed chemical
disposal company.

This guide is intended to provide essential safety information and should be used in
conjunction with a comprehensive risk assessment for any specific experimental procedure.
Always consult your institution's safety officer for guidance on specific protocols and
emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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